N-(3,5-Dichlorophenyl)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)butanamide
N-(3,5-Dichlorophenyl)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)butanamide
Brand Name:
Vulcanchem
CAS No.:
915887-87-5
VCID:
VC0497344
InChI:
InChI=1S/C14H16Cl2N4O/c1-8(20-10(3)17-9(2)19-20)4-14(21)18-13-6-11(15)5-12(16)7-13/h5-8H,4H2,1-3H3,(H,18,21)
SMILES:
CC1=NN(C(=N1)C)C(C)CC(=O)NC2=CC(=CC(=C2)Cl)Cl
Molecular Formula:
C14H16Cl2N4O
Molecular Weight:
327.2g/mol
N-(3,5-Dichlorophenyl)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)butanamide
CAS No.: 915887-87-5
Main Products
VCID: VC0497344
Molecular Formula: C14H16Cl2N4O
Molecular Weight: 327.2g/mol
| CAS No. | 915887-87-5 |
|---|---|
| Product Name | N-(3,5-Dichlorophenyl)-3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)butanamide |
| Molecular Formula | C14H16Cl2N4O |
| Molecular Weight | 327.2g/mol |
| IUPAC Name | N-(3,5-dichlorophenyl)-3-(3,5-dimethyl-1,2,4-triazol-1-yl)butanamide |
| Standard InChI | InChI=1S/C14H16Cl2N4O/c1-8(20-10(3)17-9(2)19-20)4-14(21)18-13-6-11(15)5-12(16)7-13/h5-8H,4H2,1-3H3,(H,18,21) |
| Standard InChIKey | NOSCCESRHWSLQU-UHFFFAOYSA-N |
| SMILES | CC1=NN(C(=N1)C)C(C)CC(=O)NC2=CC(=CC(=C2)Cl)Cl |
| Canonical SMILES | CC1=NN(C(=N1)C)C(C)CC(=O)NC2=CC(=CC(=C2)Cl)Cl |
| PubChem Compound | 15943632 |
| Last Modified | Nov 11 2021 |
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